Cas no 1516520-01-6 (2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-one)

• Product Name: 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-one
• CAS No: 1516520-01-6
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 5715100
• PubChem ID: 20719792
• Update Time: 2025-06-29

2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6840492
• 1516520-01-6
• 2-methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-one
• EN300-1268917
• 1-Propanone, 2-methyl-1-(4-methyl-2-thiazolyl)-
• 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-one

• Inchi： 1S/C8H11NOS/c1-5(2)7(10)8-9-6(3)4-11-8/h4-5H,1-3H3
• InChI Key： CFDGLPGGSQFBPC-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(C(C)C)=O

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 250.1±33.0 °C(Predicted)
• pka: 0.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-one

Professional Introduction to Compound with CAS No. 1516520-01-6 and Product Name: 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-one

The compound with the CAS number 1516520-01-6, identified by the product name 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-one, represents a significant area of interest in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this compound incorporates a thiazole moiety, which is a key pharmacophore in many bioactive molecules, alongside an aldehyde-like functionality that suggests reactivity in various synthetic pathways.

In recent years, there has been a growing emphasis on the exploration of thiazole derivatives due to their broad spectrum of biological activities. Thiazole rings are integral components in numerous pharmacologically active compounds, including antibiotics, antifungals, and anti-inflammatory agents. The presence of a 4-methyl substituent on the thiazole ring in this compound not only influences its electronic properties but also contributes to its unique chemical behavior. This modification can affect the compound's solubility, metabolic stability, and interaction with biological targets, making it a subject of extensive research.

The propanone backbone in the molecule provides an additional layer of complexity, enabling various functionalization strategies. This structural feature allows for further derivatization, making it a versatile scaffold for drug discovery programs. The combination of these structural elements—thiazole, methyl groups, and propanone—has led to several studies exploring its potential applications in medicinal chemistry. For instance, derivatives of this compound have been investigated for their antimicrobial properties, suggesting that 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-one could serve as a precursor for novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been employed to understand how this molecule interacts with biological targets at the atomic level. These studies have revealed that the thiazole ring and the methyl substituents play critical roles in binding to specific protein receptors. This insight has guided synthetic modifications aimed at enhancing binding affinity and selectivity.

The synthesis of 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-one involves multi-step organic reactions that highlight the expertise required in pharmaceutical synthesis. Key steps include condensation reactions between appropriate precursors followed by functional group transformations. The use of advanced catalytic systems has improved the efficiency and yield of these synthetic pathways. Such innovations are crucial for scaling up production while maintaining high purity standards necessary for pharmaceutical applications.

In addition to its synthetic significance, this compound has been explored in various preclinical studies for its potential therapeutic effects. Research indicates that derivatives of thiazole-containing compounds exhibit promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The 4-methyl group on the thiazole ring appears to modulate these effects, suggesting that fine-tuning this structural feature could lead to more effective drugs.

The role of computational modeling in understanding the pharmacokinetic properties of this compound cannot be overstated. Simulations have helped predict how it might be metabolized in vivo, providing valuable insights into potential side effects and dosing regimens. These predictions are essential for designing clinical trials that are both safe and effective. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process significantly.

The future directions for research on 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-one include exploring its role as an intermediate in larger drug development pipelines. Its unique structural features make it an attractive candidate for further derivatization into more complex molecules with enhanced biological activity. Collaborative efforts between synthetic chemists and biologists are crucial for translating these findings into tangible therapeutic benefits.

As our understanding of molecular interactions continues to evolve, compounds like 1516520-01-6 will undoubtedly play a pivotal role in shaping new treatments for various diseases. The combination of traditional organic synthesis techniques with cutting-edge computational methods ensures that research in this area remains dynamic and innovative. The continued exploration of thiazole derivatives promises to yield novel insights into drug design principles that could revolutionize modern medicine.